Cas no 139644-71-6 (2-Pyrrolidinemethanesulfonic acid)

• Product Name: 2-Pyrrolidinemethanesulfonic acid
• CAS No: 139644-71-6
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 96639
• PubChem ID: 4288291
• Update Time: 2025-04-18

2-Pyrrolidinemethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanesulfonic acid
• pyrrolidin-2-ylmethanesulfonic acid
• 2-Pyrrolidinylmethanesulfonic acid
• CFA07547
• DTXSID00401598
• FT-0648364
• SB45746
• 139644-71-6
• (S)-2-Pyrrolidinemethanesulfonic acid
• JYFHRLOWRFUNPU-UHFFFAOYSA-N
• SCHEMBL496698

• Inchi： 1S/C5H11NO3S/c7-10(8,9)4-5-2-1-3-6-5/h5-6H,1-4H2,(H,7,8,9)
• InChI Key： JYFHRLOWRFUNPU-UHFFFAOYSA-N
• SMILES： S(CC1CCCN1)(=O)(=O)O

Computed Properties

• Exact Mass: 165.04603
• Monoisotopic Mass: 165.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: -3

Experimental Properties

• PSA: 66.4